N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-1-(4-fluoro-1H-indazol-3-yl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C18H16FN5O2S
• Molecular Weight: 385.4 g/mol
• IUPAC Name: N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-1-(4-fluoro-1H-indazol-3-yl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H16FN5O2S/c19-10-3-1-5-12-15(10)16(23-22-12)24-8-9(7-14(24)25)17(26)21-18-20-11-4-2-6-13(11)27-18/h1,3,5,9H,2,4,6-8H2,(H,22,23)(H,20,21,26)
• InChI Key: XHXLCWDSDGYCNI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=N2)NC(=O)C3CC(=O)N(C3)C4=NNC5=C4C(=CC=C5)F

Description

This compound is a complex heterocyclic molecule with an intriguing structure. Let’s break it down:

• N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl): : This part of the compound contains a thiazole ring fused with a cyclopentane ring. Thiazoles are five-membered rings containing sulfur and nitrogen atoms.

• 1-(4-fluoro-1H-indazol-3-yl): : Here, we have an indazole ring substituted with a fluorine atom. Indazoles are bicyclic aromatic compounds.

• 5-oxopyrrolidine-3-carboxamide: : This portion includes a pyrrolidine ring with a carbonyl group (oxo) and an amide functional group.

Chemical Reactions Analysis

The compound likely undergoes various reactions due to its diverse functional groups. Some potential reactions include:

Oxidation: The carbonyl group (oxo) could be oxidized to a carboxylic acid.

Reduction: Reduction of the carbonyl group could yield an alcohol.

Substitution: The fluorine atom may participate in nucleophilic substitution reactions.

Cyclization: Intramolecular cyclizations could form additional rings.

Common reagents and conditions would depend on the specific reaction type. Major products would vary based on the reaction pathway chosen.

Scientific Research Applications

This compound’s applications span several fields:

Chemistry: It could serve as a building block for designing new molecules.

Biology: Researchers might explore its interactions with biological macromolecules (e.g., proteins, nucleic acids).

Medicine: Investigating its potential as a drug candidate or targeting specific pathways.

Industry: If scalable synthesis methods exist, it could find use in materials science or other industrial applications.

Mechanism of Action

Understanding the compound’s mechanism of action requires further research. It likely interacts with specific cellular targets, affecting biochemical pathways. Investigating its binding sites and downstream effects would be crucial.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, we can compare this compound’s structure, reactivity, and applications with related molecules in the literature.